Cas no 1798883-94-9 ((3-methyl-1,2,4-oxadiazol-5-yl)-tetrahydropyran-4-yl-methanamine)

• Product Name: (3-methyl-1,2,4-oxadiazol-5-yl)-tetrahydropyran-4-yl-methanamine
• CAS No: 1798883-94-9
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5201421
• PubChem ID: 91647785
• Update Time: 2025-06-27

(3-methyl-1,2,4-oxadiazol-5-yl)-tetrahydropyran-4-yl-methanamine Chemical and Physical Properties

Names and Identifiers

• (3-methyl-1,2,4-oxadiazol-5-yl)-tetrahydropyran-4-yl-methanamine

• Inchi： 1S/C9H15N3O2/c1-6-11-9(14-12-6)8(10)7-2-4-13-5-3-7/h7-8H,2-5,10H2,1H3
• InChI Key： JMYKJPOVDAJOKF-UHFFFAOYSA-N
• SMILES： C(C1ON=C(C)N=1)(C1CCOCC1)N

Additional information on (3-methyl-1,2,4-oxadiazol-5-yl)-tetrahydropyran-4-yl-methanamine

Recent Advances in the Study of (3-methyl-1,2,4-oxadiazol-5-yl)-tetrahydropyran-4-yl-methanamine (CAS: 1798883-94-9)

The compound (3-methyl-1,2,4-oxadiazol-5-yl)-tetrahydropyran-4-yl-methanamine (CAS: 1798883-94-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold in drug discovery. Its structure, featuring a 1,2,4-oxadiazole ring linked to a tetrahydropyran moiety, offers a balance of lipophilicity and hydrogen-bonding capacity, making it an attractive candidate for modulating protein-protein interactions (PPIs) and enzyme inhibition. Researchers have successfully synthesized this compound using a multi-step approach, with key steps including the cyclization of amidoximes and subsequent coupling with tetrahydropyran derivatives.

In vitro studies have demonstrated promising biological activity for (3-methyl-1,2,4-oxadiazol-5-yl)-tetrahydropyran-4-yl-methanamine, particularly in the context of neurological disorders. The compound has shown selective binding affinity for specific neurotransmitter receptors, with IC50 values in the low micromolar range. Additionally, preliminary pharmacokinetic studies indicate favorable blood-brain barrier penetration, suggesting potential applications in treating central nervous system (CNS) diseases.

Recent structure-activity relationship (SAR) investigations have explored various derivatives of this core structure, leading to optimized compounds with improved potency and selectivity. Computational modeling studies have provided insights into the molecular interactions between this compound and its biological targets, revealing key binding motifs that contribute to its activity. These findings are guiding the design of next-generation analogs with enhanced therapeutic profiles.

Looking ahead, researchers are focusing on advancing this compound through preclinical development. Current efforts include optimizing synthetic routes for scale-up production, conducting comprehensive toxicity studies, and evaluating efficacy in relevant animal models. The unique combination of chemical stability and biological activity positions (3-methyl-1,2,4-oxadiazol-5-yl)-tetrahydropyran-4-yl-methanamine as a promising lead compound for further drug development efforts in multiple therapeutic areas.